2-[2,3-Dihydro-1,4-benzodioxine-3-carbonyl(propyl)amino]acetic acid

• IUPAC Name: 2-[2,3-dihydro-1,4-benzodioxine-3-carbonyl(propyl)amino]acetic acid
• InChI: InChI=1S/C14H17NO5/c1-2-7-15(8-13(16)17)14(18)12-9-19-10-5-3-4-6-11(10)20-12/h3-6,12H,2,7-9H2,1H3,(H,16,17)
• InChI Key: BCXHWQWFCRHZCX-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CC(=O)O)C(=O)C1COC2=CC=CC=C2O1
• Molecular Formula: C14H17NO5
• Molecular Weight: 279.29 g/mol

Description

2-[2,3-Dihydro-1,4-benzodioxine-3-carbonyl(propyl)amino]acetic acid, also known as CGP 12177, is a synthetic compound that has been used in scientific research for its ability to bind to beta-adrenergic receptors. These receptors are found throughout the body and are involved in a variety of physiological processes, including heart rate, blood pressure, and metabolism.

Mechanism of Action

2-[2,3-Dihydro-1,4-benzodioxine-3-carbonyl(propyl)amino]acetic acid 12177 binds to beta-adrenergic receptors, which are G protein-coupled receptors found on the surface of cells. When 2-[2,3-Dihydro-1,4-benzodioxine-3-carbonyl(propyl)amino]acetic acid 12177 binds to these receptors, it activates a signaling pathway that leads to changes in cellular function. The exact mechanism of action of 2-[2,3-Dihydro-1,4-benzodioxine-3-carbonyl(propyl)amino]acetic acid 12177 is not fully understood, but it is thought to involve changes in the conformation of the receptor and the activation of downstream signaling pathways.
Biochemical and Physiological Effects:
2-[2,3-Dihydro-1,4-benzodioxine-3-carbonyl(propyl)amino]acetic acid 12177 has a variety of biochemical and physiological effects, including changes in heart rate, blood pressure, and metabolism. The compound has been shown to increase the activity of the sympathetic nervous system, which is responsible for the "fight or flight" response. This can lead to increased heart rate, blood pressure, and metabolism.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[2,3-Dihydro-1,4-benzodioxine-3-carbonyl(propyl)amino]acetic acid 12177 in lab experiments is its specificity for beta-adrenergic receptors. This allows researchers to study the function of these receptors in a controlled manner. However, one limitation of using 2-[2,3-Dihydro-1,4-benzodioxine-3-carbonyl(propyl)amino]acetic acid 12177 is its potential for off-target effects. The compound may interact with other receptors or signaling pathways, leading to unintended effects.

Future Directions

There are many potential future directions for research involving 2-[2,3-Dihydro-1,4-benzodioxine-3-carbonyl(propyl)amino]acetic acid 12177. One area of interest is the development of new drugs that target beta-adrenergic receptors. 2-[2,3-Dihydro-1,4-benzodioxine-3-carbonyl(propyl)amino]acetic acid 12177 could be used as a tool to study the mechanisms of action of these drugs and to identify potential therapeutic targets. Additionally, 2-[2,3-Dihydro-1,4-benzodioxine-3-carbonyl(propyl)amino]acetic acid 12177 could be used to study the role of beta-adrenergic receptors in a variety of physiological processes, including stress response, metabolism, and cardiovascular function.

Synthesis Methods

2-[2,3-Dihydro-1,4-benzodioxine-3-carbonyl(propyl)amino]acetic acid 12177 can be synthesized using a variety of methods, including chemical synthesis and enzymatic synthesis. Chemical synthesis involves the use of organic chemistry techniques to create the compound from simple starting materials. Enzymatic synthesis involves the use of enzymes to catalyze the formation of the compound.

Scientific Research Applications

2-[2,3-Dihydro-1,4-benzodioxine-3-carbonyl(propyl)amino]acetic acid 12177 has been used in a variety of scientific research applications, including studies of beta-adrenergic receptor function, drug development, and pharmacological research. The compound is often used as a tool to study the mechanisms of action of beta-blockers and other drugs that target beta-adrenergic receptors.